![molecular formula C18H15BrN4O3S B5134944 2-[4-(4-bromobenzoyl)-1-piperazinyl]-6-nitro-1,3-benzothiazole CAS No. 5975-10-0](/img/structure/B5134944.png)
2-[4-(4-bromobenzoyl)-1-piperazinyl]-6-nitro-1,3-benzothiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[4-(4-bromobenzoyl)-1-piperazinyl]-6-nitro-1,3-benzothiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a heterocyclic organic molecule that contains a benzothiazole ring and a piperazine ring.
Mechanism of Action
The mechanism of action of 2-[4-(4-bromobenzoyl)-1-piperazinyl]-6-nitro-1,3-benzothiazole is not fully understood. However, studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. In addition, this compound has been shown to inhibit bacterial and fungal growth by disrupting the cell membrane.
Biochemical and Physiological Effects:
Studies have shown that 2-[4-(4-bromobenzoyl)-1-piperazinyl]-6-nitro-1,3-benzothiazole has a low toxicity profile and does not cause significant biochemical or physiological effects in vitro or in vivo.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[4-(4-bromobenzoyl)-1-piperazinyl]-6-nitro-1,3-benzothiazole in lab experiments is its versatility. This compound can be used in a wide range of applications, including medicinal chemistry, biochemistry, and analytical chemistry. However, one of the limitations of using this compound is its high cost and limited availability.
Future Directions
There are several future directions for the research of 2-[4-(4-bromobenzoyl)-1-piperazinyl]-6-nitro-1,3-benzothiazole. One potential direction is the development of new synthetic methods to improve the yield and reduce the cost of this compound. Another potential direction is the investigation of the potential applications of this compound in other fields, such as materials science and environmental science. Furthermore, the mechanism of action of this compound needs to be further elucidated to better understand its potential applications in medicinal chemistry.
Synthesis Methods
The synthesis of 2-[4-(4-bromobenzoyl)-1-piperazinyl]-6-nitro-1,3-benzothiazole is a multi-step process that involves the reaction of various chemical reagents. The first step involves the preparation of 2-aminobenzothiazole by reacting o-phenylenediamine and sulfur with nitric acid. The second step involves the reaction of 2-aminobenzothiazole with 4-bromobenzoyl chloride in the presence of triethylamine to form 2-[4-(4-bromobenzoyl)-1-benzothiazolyl]amine. The final step involves the reaction of 2-[4-(4-bromobenzoyl)-1-benzothiazolyl]amine with piperazine in the presence of acetic acid to form 2-[4-(4-bromobenzoyl)-1-piperazinyl]-6-nitro-1,3-benzothiazole.
Scientific Research Applications
2-[4-(4-bromobenzoyl)-1-piperazinyl]-6-nitro-1,3-benzothiazole has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has been investigated for its anticancer, antibacterial, antifungal, and antiviral properties. In addition, this compound has also been studied for its potential as a fluorescent probe for detecting metal ions in biological systems.
properties
IUPAC Name |
(4-bromophenyl)-[4-(6-nitro-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15BrN4O3S/c19-13-3-1-12(2-4-13)17(24)21-7-9-22(10-8-21)18-20-15-6-5-14(23(25)26)11-16(15)27-18/h1-6,11H,7-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLZLYBQALWBQPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-])C(=O)C4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15BrN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20387047 |
Source
|
Record name | (4-Bromophenyl)[4-(6-nitro-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20387047 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
447.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5975-10-0 |
Source
|
Record name | (4-Bromophenyl)[4-(6-nitro-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20387047 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.